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Compound of Interest

Compound Name: cystatin D

Cat. No.: B1177687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cystatin D (CST5) is a member of the type 2 cystatin superfamily of cysteine protease

inhibitors.[1][2] Found in saliva and tears, it is believed to play a protective role against

proteases in the oral cavity.[1][2] The inhibitory preference of cystatin D is for cathepsin S >

cathepsin H > cathepsin L > cathepsin B.[1] Given its role in modulating specific cysteine

proteases, recombinant cystatin D is a valuable tool for studying its biological functions and

potential therapeutic applications. This document provides a detailed protocol for the

expression of recombinant human cystatin D in Escherichia coli, followed by its purification

and refolding.

Data Presentation
Table 1: Summary of Recombinant Human Cystatin D
Properties
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Property Description Source(s)

Official Symbol CST5 [1][2]

Aliases Cystatin-5 [1][2]

Family Type 2 Cystatin [2]

Sequence Range
Typically Gly21-Val142 or

similar for the mature protein.
[2]

Predicted Molecular Weight ~14.7-15 kDa [1][2]

Purity (Commercial)
>90-95% as determined by

SDS-PAGE.
[1][2][3]

Biological Activity (IC50)
<8 nM to <18 nM against

papain.
[3][4]

Expression Systems

(Commercial)

HEK293 cells, Baculovirus,

NS0-derived mouse myeloma

cells.

[1][3][5][6]

Common Affinity Tag C-terminal 6xHis or 10xHis tag. [3][6][7]

Experimental Workflow
The overall workflow for producing recombinant cystatin D in E. coli involves several key

stages, from gene synthesis and cloning to final purification and quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. You are being redirected... [prosci-inc.com]

2. Recombinant Human Cystatin D Protein (His Tag) - Elabscience® [elabscience.com]

3. rndsystems.com [rndsystems.com]

4. antibodies.com [antibodies.com]

5. amsbio.com [amsbio.com]

6. medchemexpress.com [medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1177687?utm_src=pdf-body-img
https://www.benchchem.com/product/b1177687?utm_src=pdf-custom-synthesis
https://www.prosci-inc.com/product/cystatin-d-recombinant-protein-96-209/
https://www.elabscience.com/p/recombinant-human-cystatin-d-protein-his-tag--pksh033415
https://www.rndsystems.com/products/recombinant-human-cystatin-d-protein-cf_1202-pi
https://www.antibodies.com/catalog/proteins-and-peptides/recombinant-human-cystatin-d-protein-c-terminal-his-tag-a330515
https://www.amsbio.com/human-cystatin-d-recombinant-protein-protp28325-10ug
https://www.medchemexpress.com/proteins/cystatin-d.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1177687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. static.abclonal.com [static.abclonal.com]

To cite this document: BenchChem. [Application Notes and Protocols for Recombinant
Cystatin D Expression and Purification]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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